Cas no 2097944-16-4 (3-(1-Hydroxyethyl)-1-prolylpiperidine)

3-(1-Hydroxyethyl)-1-prolylpiperidine is a specialized chiral piperidine derivative featuring a hydroxylated ethyl group and a prolyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate or scaffold in the synthesis of bioactive molecules. The presence of both hydroxyl and proline functional groups enhances its potential for stereoselective reactions and interactions with biological targets. Its well-defined stereochemistry and modular structure make it valuable for drug discovery, particularly in the development of peptidomimetics or enzyme inhibitors. The compound’s stability and solubility profile further support its utility in synthetic applications.
3-(1-Hydroxyethyl)-1-prolylpiperidine structure
2097944-16-4 structure
Product Name:3-(1-Hydroxyethyl)-1-prolylpiperidine
CAS No:2097944-16-4
MF:C12H22N2O2
MW:226.315283298492
CID:5722343
PubChem ID:121201688
Update Time:2025-10-30

3-(1-Hydroxyethyl)-1-prolylpiperidine Chemical and Physical Properties

Names and Identifiers

    • [3-(1-hydroxyethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone
    • AKOS026709848
    • 2097944-16-4
    • 3-(1-hydroxyethyl)-1-prolylpiperidine
    • F1907-5435
    • 3-(1-Hydroxyethyl)-1-prolylpiperidine
    • Inchi: 1S/C12H22N2O2/c1-9(15)10-4-3-7-14(8-10)12(16)11-5-2-6-13-11/h9-11,13,15H,2-8H2,1H3
    • InChI Key: UMLLNPNCNGIQLQ-UHFFFAOYSA-N
    • SMILES: OC(C)C1CCCN(C(C2CCCN2)=O)C1

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.6Ų

3-(1-Hydroxyethyl)-1-prolylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H210096-100mg
3-(1-Hydroxyethyl)-1-prolylpiperidine
2097944-16-4
100mg
$ 95.00 2022-06-04
TRC
H210096-500mg
3-(1-Hydroxyethyl)-1-prolylpiperidine
2097944-16-4
500mg
$ 365.00 2022-06-04
TRC
H210096-1g
3-(1-Hydroxyethyl)-1-prolylpiperidine
2097944-16-4
1g
$ 570.00 2022-06-04
Life Chemicals
F1907-5435-0.25g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-5435-0.5g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-5435-1g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-5435-2.5g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-5435-5g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-5435-10g
3-(1-hydroxyethyl)-1-prolylpiperidine
2097944-16-4 95%+
10g
$1684.0 2023-09-07

Additional information on 3-(1-Hydroxyethyl)-1-prolylpiperidine

Introduction to 3-(1-Hydroxyethyl)-1-prolylpiperidine (CAS No. 2097944-16-4)

3-(1-Hydroxyethyl)-1-prolylpiperidine, identified by its Chemical Abstracts Service (CAS) number 2097944-16-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug design and development. The presence of both hydroxyethyl and proline functionalities introduces specific chemical and biological properties that make this compound a promising candidate for further exploration.

The compound's structure consists of a piperidine ring substituted with a 1-hydroxyethyl side chain at the 3-position and a prolyl moiety at the 1-position. This arrangement confers distinct physicochemical characteristics, including solubility, stability, and reactivity, which are critical factors in pharmaceutical applications. The hydroxyethyl group enhances solubility in polar solvents, while the proline residue contributes to conformational flexibility and potential interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. 3-(1-Hydroxyethyl)-1-prolylpiperidine has been investigated as a potential scaffold for creating novel therapeutic agents. Its piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, studies have suggested that derivatives of piperidine can serve as inhibitors of proteases and kinases, which are often implicated in cancer and inflammatory diseases. The 1-hydroxyethyl group may facilitate binding to specific pockets on the enzyme surface, while the prolyl residue can influence the orientation of the molecule, enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(1-Hydroxyethyl)-1-prolylpiperidine with high precision. Molecular docking simulations have revealed that this compound can effectively interact with active sites of target enzymes, suggesting its suitability for drug development. These computational studies have been complemented by experimental validations, where analogs of this compound have shown promising inhibitory activity in vitro.

The synthesis of 3-(1-Hydroxyethyl)-1-prolylpiperidine presents an interesting challenge due to the need to introduce both functional groups with high regioselectivity. Traditional synthetic routes involve multi-step reactions, including nucleophilic substitution and stereoselective additions. However, recent methodologies have focused on more efficient one-pot or catalytic processes to improve yield and reduce environmental impact.

From a biological perspective, the compound's structural features suggest potential applications beyond enzyme inhibition. The hydroxyethyl group can participate in hydrogen bonding interactions with nucleic acids or other biomolecules, while the prolyl residue may influence protein folding or stability. These properties make it an attractive candidate for developing agents targeting protein-protein interactions or DNA-binding proteins.

Investigations into the pharmacokinetic properties of 3-(1-Hydroxyethyl)-1-prolylpiperidine are also underway. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies indicate that modifications to the hydroxyethyl group can significantly impact oral bioavailability and metabolic clearance rates.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on structure-activity relationships (SAR) to guide drug design. 3-(1-Hydroxyethyl)-1-prolylpiperidine serves as an excellent example of how subtle structural modifications can lead to significant changes in biological activity. By systematically varying substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetic behavior.

Future research directions may explore the use of 3-(1-Hydroxyethyl)-1-prolylpiperidine as a lead compound for developing next-generation therapeutics. Its unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing treatments. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in realizing these goals.

In conclusion,3-(1-Hydroxyethyl)-1-prolylpiperidine (CAS No. 2097944-16-4) is a versatile compound with significant potential in pharmaceutical research and development. Its structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Continued exploration into its synthesis, biological activity, and pharmacokinetic properties will further solidify its role as a valuable tool in medicinal chemistry.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD